Cas no 2024303-12-4 (tert-butyl N-(2-amino-4-methylhexyl)carbamate)

• Product Name: tert-butyl N-(2-amino-4-methylhexyl)carbamate
• CAS No: 2024303-12-4
• MF: C₁₂H₂₆N₂O₂
• MW: 230.347043514252
• CID: 6279279
• PubChem ID: 165620560
• Update Time: 2025-05-23

tert-butyl N-(2-amino-4-methylhexyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2-amino-4-methylhexyl)carbamate
• EN300-1876523
• 2024303-12-4

• Inchi： 1S/C12H26N2O2/c1-6-9(2)7-10(13)8-14-11(15)16-12(3,4)5/h9-10H,6-8,13H2,1-5H3,(H,14,15)
• InChI Key： YLGXPMGLOXZJMW-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC(C)CC)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 230.199428076g/mol
• Monoisotopic Mass: 230.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-(2-amino-4-methylhexyl)carbamate

tert-butyl N-(2-amino-4-methylhexyl)carbamate: A Comprehensive Overview

In the realm of organic chemistry, the compound tert-butyl N-(2-amino-4-methylhexyl)carbamate (CAS No. 2024303-12-4) stands out as a significant molecule with diverse applications and intriguing chemical properties. This compound, often abbreviated as TBC, has garnered attention in recent years due to its unique structure and potential uses in various industries. The molecule consists of a tert-butyl group attached to a carbamate functional group, with a substituted hexyl chain containing both amino and methyl functionalities. This combination of structural elements contributes to its versatility and reactivity.

The synthesis of tert-butyl N-(2-amino-4-methylhexyl)carbamate involves a multi-step process that typically begins with the preparation of the corresponding amine precursor. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and enhancing purity. For instance, researchers have explored the use of transition metal catalysts to facilitate the formation of the carbamate linkage, which is critical for the compound's functionality. These innovations have not only improved yield but also opened new avenues for scaling up production to meet industrial demands.

One of the most notable applications of tert-butyl N-(2-amino-4-methylhexyl)carbamate is in the field of polymer chemistry. The compound serves as a versatile building block for synthesizing advanced polymers with tailored properties. For example, it has been used as a monomer in the production of thermoplastic elastomers, which exhibit excellent mechanical strength and thermal stability. Recent studies have demonstrated that incorporating this compound into polymer matrices can significantly enhance their resistance to environmental factors such as UV radiation and oxidative degradation.

In addition to its role in polymer synthesis, tert-butyl N-(2-amino-4-methylhexyl)carbamate has found applications in pharmaceutical research. Its amino functionality makes it a valuable intermediate in the synthesis of bioactive compounds, including peptides and other nitrogen-containing molecules. Researchers have exploited its reactivity to design novel drug delivery systems, where it acts as a carrier for encapsulating therapeutic agents. These systems have shown promise in targeted drug delivery, improving efficacy while minimizing side effects.

The physical properties of tert-butyl N-(2-amino-4-methylhexyl)carbamate are equally fascinating. The molecule exhibits a melting point of approximately 55°C and is soluble in common organic solvents such as dichloromethane and THF. Its solubility profile makes it suitable for use in various chemical reactions, including those requiring precise control over reaction conditions. Recent spectroscopic studies have provided deeper insights into its molecular structure, revealing that the tert-butyl group plays a crucial role in stabilizing the molecule's conformation.

From an environmental perspective, understanding the degradation pathways of tert-butyl N-(2-amino-4-methylhexyl)carbamate is essential for assessing its ecological impact. Studies have shown that under aerobic conditions, the compound undergoes microbial degradation, with key intermediates being identified through metabolomic analysis. These findings are particularly relevant for industries seeking to adopt more sustainable practices, as they provide guidance on how to manage waste streams containing this compound.

In conclusion, tert-butyl N-(2-amino-4-methylhexyl)carbamate (CAS No. 2024303-12-4) is a multifaceted compound with applications spanning polymer chemistry, pharmaceuticals, and environmental science. Its unique structure and reactivity continue to drive innovative research, while advancements in synthesis and application techniques ensure its relevance in modern chemical industries. As scientists delve deeper into its properties and potential uses, this compound is poised to play an even greater role in shaping future technologies.